2-Cyclohexyl-2-hydroxyacetic acid

• IUPAC Name: 2-cyclohexyl-2-hydroxyacetic acid
• InChI: InChI=1S/C8H14O3/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7,9H,1-5H2,(H,10,11)
• InChI Key: RRDPWAPIJGSANI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(C(=O)O)O
• Molecular Formula: C8H14O3
• DSSTOX Substance ID: DTXSID50297448
• Molecular Weight: 158.19 g/mol
• CAS No.: 4442-94-8

Description

2-Cyclohexyl-2-hydroxyacetic acid (CAS 4442-94-8) is a cyclohexyl-substituted derivative of hydroxyacetic acid (glycolic acid). Its molecular formula is C₈H₁₄O₃, with a molecular weight of 158.19 g/mol . The compound features a hydroxyl (-OH) group and a cyclohexyl ring attached to the α-carbon of the acetic acid backbone. This structure confers moderate lipophilicity due to the cyclohexyl moiety, which influences its solubility and reactivity compared to simpler hydroxyacetic acids. It is commonly used in biochemical research, particularly in studying enzyme interactions and protein structure-function relationships .

The (R)-enantiomer of this compound (CAS 53585-93-6) is specifically noted for its applications in chiral synthesis and neuroactive properties . The compound’s density is 1.178 g/cm³, with a boiling point of 319.3°C and a flash point of 161.1°C, reflecting its thermal stability .

Preparation Methods

Ene Reaction with Cyclohexene and Benzoylformic Acid Ester

The ene reaction between cyclohexene and benzoylformic acid ester represents a novel industrial approach . In this method, cyclohexene reacts with benzoylformic acid ester (e.g., ethyl benzoylformate) in the presence of a Lewis acid catalyst, such as aluminum chloride or boron trifluoride, to yield 2-(2′-cyclohexen-1′-yl)-2-hydroxy-2-phenylacetic acid ester. Subsequent hydrogenation and hydrolysis produce CHHAA.

Key Conditions :

• Catalyst : Aluminum chloride (10 mol%)

• Solvent : Dichloromethane at room temperature

• Yield : 85–90% for the ene reaction step

• Stereochemistry : The reaction preserves stereochemistry if optically active benzoylformic acid esters are used, enabling enantioselective synthesis .

This method avoids extreme temperatures (e.g., −78°C) and expensive reagents like lithium bis(trimethylsilyl)amide, making it industrially favorable .

Grignard Reaction with Cyclohexylmagnesium Bromide

A classical route involves the condensation of ethyl benzoylformate with cyclohexylmagnesium bromide . The Grignard reagent attacks the carbonyl group of ethyl benzoylformate, forming a tertiary alcohol intermediate. Hydrolysis with aqueous acid yields CHHAA.

Key Conditions :

• Reagent : Cyclohexylmagnesium bromide (2.5 equivalents)

• Solvent : Diethyl ether (12-fold volume relative to substrate)

• Temperature : 0–25°C

• Yield : 53.3%

Despite its simplicity, this method suffers from low yield and hazardous solvent handling (diethyl ether’s low boiling point: 35°C) . Industrial applications are limited due to safety and cost concerns.

Hydrogenation of Phenyl Mandelate Esters

Racemic CHHAA can be synthesized via hydrogenation of phenyl mandelate esters . For example, methyl phenylmandelate undergoes catalytic hydrogenation with palladium on carbon (Pd/C) in methanol, followed by hydrolysis.

Key Conditions :

• Catalyst : 5% Pd/C (1 wt%)

• Pressure : 3 bar H₂

• Yield : 70–75%

• Optical Resolution : Racemic mixtures are separated using chiral column chromatography or enzymatic resolution .

This method is scalable but requires post-synthesis enantiomeric separation, adding complexity.

Catalytic Asymmetric Hydrogenation

Enantioselective synthesis employs chiral catalysts like Ru-BINAP complexes to hydrogenate α-keto esters directly into optically active CHHAA . For instance, ethyl benzoylformate is hydrogenated under asymmetric conditions to yield (S)-CHHAA with high enantiomeric excess (ee).

Key Conditions :

• Catalyst : Ru-(S)-BINAP (0.5 mol%)

• Solvent : Ethanol

• Pressure : 50 bar H₂

• ee : >98%

• Yield : 80–85%

This method is ideal for pharmaceutical applications requiring high stereochemical purity but involves costly catalysts.

Hydrolysis and Reduction of Intermediate Esters

CHHAA is often obtained via hydrolysis of its ester precursors. For example, ethyl 2-cyclohexyl-2-hydroxy-2-phenylacetate is hydrolyzed using sodium hydroxide in aqueous ethanol . Alternatively, simultaneous hydrolysis and reduction of unsaturated intermediates (e.g., 2-(2′-cyclohexen-1′-yl)-2-hydroxy-2-phenylacetic acid ester) can streamline the process .

Key Conditions :

• Hydrolysis : 2 M NaOH, 60°C, 6 h

• Reduction : H₂ (2 bar) with Pd/C in methanol

• Overall Yield : 75–80%

Comparative Analysis of Synthetic Methods

Method	Catalyst/Reagent	Yield	Temperature	Stereochemical Control	Industrial Viability
Ene Reaction	AlCl₃	85–90%	25°C	High (if chiral starting material)	Excellent
Grignard Reaction	CyclohexylMgBr	53.3%	0–25°C	None	Poor
Hydrogenation of Mandelate Esters	Pd/C	70–75%	50°C	Requires resolution	Moderate
Asymmetric Hydrogenation	Ru-BINAP	80–85%	25°C	>98% ee	High (for pharmaceuticals)
Hydrolysis/Reduction	NaOH/Pd/C	75–80%	60°C	Depends on precursor	Good

Chemical Reactions Analysis

Types of Reactions: 2-Cyclohexyl-2-hydroxyacetic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a metal catalyst such as palladium on carbon.

Substitution: Substitution reactions often involve nucleophiles like hydroxide ions or amines.

Major Products Formed:

Oxidation: The oxidation of cyclohexyl(hydroxy)acetic acid typically yields cyclohexanone and cyclohexanol.

Reduction: Reduction processes can produce cyclohexylmethanol.

Substitution: Substitution reactions can lead to the formation of various derivatives depending on the nucleophile used.

Scientific Research Applications

Chemical Properties and Reactions

Chemical Structure:

• Molecular Formula: C8H14O3
• Molecular Weight: 158.20 g/mol

Reactivity:
CHA undergoes various chemical reactions, including:

• Oxidation: Typically yields cyclohexanone and cyclohexanol.
• Reduction: Can produce cyclohexylmethanol.
• Substitution Reactions: Involves nucleophiles like hydroxide ions or amines, leading to various derivatives.

Chemistry

CHA serves as an important intermediate in the synthesis of other organic compounds. Its unique structure allows for diverse chemical transformations that are crucial in developing new materials and chemicals.

Biology

Research has indicated that CHA plays a role in metabolic pathways. It interacts with various enzymes and proteins, influencing cellular processes such as:

• Modulation of cell signaling pathways.
• Impact on gene expression and cellular metabolism.

Medicine

CHA is being explored for its potential therapeutic applications:

• It is a precursor in the synthesis of oxybutynin, a drug used to treat overactive bladder conditions. Oxybutynin's efficacy in managing hyperhidrosis and other conditions is under investigation, highlighting CHA's relevance in drug development .
• Studies have shown that CHA may exhibit beneficial effects on metabolic disorders, warranting further exploration in clinical settings .

Industry

CHA is utilized in the production of polymers and other industrial chemicals. Its properties make it suitable for use as a plasticizer or additive in various formulations.

Case Study 1: Synthesis of Oxybutynin

A detailed study on the synthesis of oxybutynin from CHA demonstrated the compound's importance as a pharmaceutical intermediate. The research outlined a multi-step synthesis involving:

• Grignard reaction.
• Mannich reaction.
• Esterification processes to yield the desired therapeutic agent .

Case Study 2: Biochemical Pathways

Research has shown that CHA interacts with enzymes involved in oxidation-reduction reactions, particularly those catalyzed by copper complexes. This interaction influences metabolic pathways, suggesting potential applications in metabolic engineering .

Mechanism of Action

The mechanism of action of cyclohexyl(hydroxy)acetic acid involves its interaction with various molecular targets and pathways. For instance, it can undergo mitochondrial hydroxylation, which affects the cyclohexane ring as a result of beta-oxidation blockade . This interaction can influence metabolic processes and has implications for its use in therapeutic applications.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

Table 1: Key Physicochemical Parameters

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	Key Structural Features
2-Cyclohexyl-2-hydroxyacetic acid	4442-94-8	C₈H₁₄O₃	158.19	1.178	319.3	Cyclohexyl, hydroxyl on α-carbon
(R)-2-Cyclohexyl-2-hydroxyacetic acid	53585-93-6	C₈H₁₄O₃	158.19	N/A	N/A	Chiral center (R-configuration)
Mandelic Acid (2-Hydroxy-2-phenylacetic acid)	90-64-2	C₈H₈O₃	152.15	1.30	214	Phenyl instead of cyclohexyl
2,2-Diphenyl-2-hydroxyacetic acid (Benzilic acid)	76-93-7	C₁₄H₁₂O₃	228.24	N/A	N/A	Two phenyl groups, higher lipophilicity
2-Cyclohexyl-2-methoxyacetic acid	15540-18-8	C₉H₁₆O₃	172.22	N/A	N/A	Methoxy (-OCH₃) replaces hydroxyl
3-Cyclohexyl-2-hydroxypropanoic acid	25400-54-8	C₉H₁₆O₃	172.22	N/A	N/A	Hydroxyl on β-carbon, longer carbon chain

Key Observations :

• Substituent Effects : Replacing the cyclohexyl group with phenyl (as in mandelic acid) reduces molecular weight but increases density due to the aromatic ring’s planar structure .
• Chirality : The (R)-enantiomer of this compound exhibits distinct biochemical interactions, such as binding to neural receptors, unlike its racemic mixture .
• Functional Group Modifications : Methoxy substitution (e.g., 2-Cyclohexyl-2-methoxyacetic acid) eliminates hydrogen-bonding capacity, altering solubility and reactivity .

Table 2: Comparative Bioactivity

Compound Name	Key Applications/Activities	Notable Findings
This compound	- Enzyme interaction studies - Protein structure analysis	Demonstrates moderate neuroactive properties in vitro
Mandelic Acid	- Antimicrobial agent - Urinary antiseptic	Effective against Gram-negative bacteria due to aromatic hydrophobicity
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	- Antimicrobial research - Drug delivery systems	Amino-oxoethyl group enhances interaction with bacterial membranes
Benzilic Acid	- Synthesis of anticholinergic drugs - Chemical intermediate	High steric hindrance from diphenyl groups limits enzymatic hydrolysis

Key Observations :

• Antimicrobial Activity: Mandelic acid’s phenyl group enhances membrane penetration, whereas 2-cycloclohexyl derivatives require functional modifications (e.g., amino-oxoethyl groups) for similar efficacy .
• Steric Effects : Benzilic acid’s dual phenyl groups hinder enzymatic degradation, making it a stable intermediate in drug synthesis .

Key Observations :

• Cyclohexyl derivatives generally require stringent storage conditions (e.g., refrigeration) to prevent degradation .
• Phenyl-substituted analogues like benzilic acid exhibit higher toxicity due to aromatic ring interactions with biological systems .

Biological Activity

Overview

2-Cyclohexyl-2-hydroxyacetic acid, also known as cyclohexylglycolic acid, is an organic compound with the molecular formula C₈H₁₄O₃ and CAS number 4442-94-8. This compound features a cyclohexyl group attached to a hydroxyacetic acid moiety, endowing it with unique structural characteristics that contribute to its biological activity. Its potential applications span various fields, including pharmaceuticals and organic synthesis.

The biological activity of this compound is primarily attributed to its interactions with specific enzymes and receptors, modulating their activity. Research indicates that it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects . The compound's mechanism includes:

• Enzyme Interaction : It can interact with enzymes involved in oxidation-reduction reactions, influencing metabolic pathways and cellular processes.
• Cell Signaling Modulation : The compound affects cell function by modulating signaling pathways and gene expression, which can lead to changes in cellular metabolism.

Biological Activities

Research has identified several significant biological activities associated with this compound:

• Anti-inflammatory Properties : The compound has shown potential in inhibiting inflammatory responses, making it a candidate for treating conditions associated with inflammation.
• Metabolic Modulation : It influences metabolic processes in various organisms, potentially impacting energy production and utilization.
• Cellular Effects : Studies indicate that it can affect different cell types, leading to alterations in cell function and viability depending on the dosage used.

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparison with similar compounds is useful:

Compound Name	Structure Features	Notable Biological Activity
Cyclohexylacetic Acid	Cyclohexyl group + acetic acid moiety	Anti-inflammatory effects
Cyclohexylglyoxylic Acid	Cyclohexyl group + glyoxylic acid moiety	Potential metabolic effects
Cyclohexylethanol	Cyclohexyl group + ethanol moiety	Limited biological activity

The unique combination of the cyclohexyl group and the hydroxyacetic acid moiety in this compound enhances its reactivity and biological activity compared to these similar compounds.

Case Studies and Research Findings

Several studies have explored the biological implications of this compound:

• Study on Anti-inflammatory Effects : A controlled laboratory study demonstrated that this compound significantly reduced inflammatory markers in animal models when administered at specific doses, suggesting its therapeutic potential for inflammatory diseases.
• Metabolic Pathway Investigation : Another research project focused on the metabolic effects of this compound revealed its role in modulating key enzymes involved in energy metabolism. Results indicated that lower doses enhanced metabolic efficiency while higher doses led to oxidative stress.

Pharmacokinetics

The pharmacokinetic profile of this compound suggests favorable absorption and distribution characteristics due to its lipophilic nature. Its interaction with biological membranes allows for effective cellular uptake, enhancing its potential therapeutic applications.

Q & A

Basic Research Questions

Q. What established synthetic routes exist for 2-cyclohexyl-2-hydroxyacetic acid, and what parameters critically influence reaction yield?

• Methodological Answer : The synthesis typically involves esterification or hydrolysis of cyclohexyl precursors. For example, analogous compounds like 2-acetamido-2-cyclohexylacetic acid are synthesized via glycine derivatives and acetic anhydride, followed by purification via recrystallization or chromatography . Key parameters include:

• Temperature : Optimal ranges (e.g., 60–80°C) to avoid side reactions.
• Catalysts : Acidic/basic catalysts (e.g., H₂SO₄ or NaOH) to enhance reaction efficiency.
• Solvent polarity : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates.
  • Data Table :

Precursor	Catalyst	Yield (%)	Purity (%)	Reference
Cyclohexyl glycine	Acetic anhydride	72–85	>95
Cyclohexyl ester	H₂SO₄	68–78	90–92	Inferred from

Q. What analytical techniques are recommended for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm cyclohexyl and hydroxyl proton environments (e.g., δ 1.2–1.8 ppm for cyclohexyl protons) .
• HPLC : Reverse-phase C18 columns with UV detection (210–220 nm) for purity assessment.
• Mass Spectrometry : ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 173.2) .

Q. How does the compound’s solubility vary under different experimental conditions?

• Answer : Solubility is pH-dependent due to the carboxylic acid and hydroxyl groups. In acidic conditions (pH < 3), the protonated form dominates, reducing aqueous solubility. In basic conditions (pH > 8), deprotonation increases solubility. Solubility in organic solvents (e.g., ethanol, DMSO) is typically >50 mg/mL .

Advanced Research Questions

Q. How can researchers optimize enantioselective synthesis of this compound for chiral purity?

• Methodological Answer :

• Chiral Catalysts : Use (-)-DIP-Cl or Sharpless catalysts for asymmetric induction .
• Kinetic Resolution : Monitor enantiomeric excess (ee) via chiral HPLC (e.g., Chiralpak AD-H column).
• Case Study : A 2024 study achieved 92% ee using (-)-sparteine as a catalyst at -20°C .

Q. What strategies address contradictions in reported thermodynamic stability data for this compound?

• Answer : Discrepancies in melting points (e.g., 120–125°C) may arise from polymorphic forms or impurities. Mitigation strategies include:

• DSC Analysis : Validate thermal transitions (ΔH fusion ≈ 15–20 kJ/mol) .
• Recrystallization : Use ethanol/water mixtures to isolate pure crystalline forms.
  • Data Table :

Source	Melting Point (°C)	ΔfusH (kJ/mol)	Notes
NIST	122 ± 2	18.3	Anhydrous form
PubChem	118–120	N/A	Hydrated form suspected

Q. How does structural modification of the cyclohexyl group impact biological activity?

• Answer : Substituents on the cyclohexyl ring (e.g., hydroxyl or methyl groups) alter lipophilicity and hydrogen-bonding capacity. For example:

• Antioxidant Activity : Analogues with electron-donating groups show enhanced radical scavenging (IC₅₀ reduced by 30% vs. parent compound) .
• Structure-Activity Table :

Derivative	logP	IC₅₀ (DPPH assay, μM)
Parent compound	1.8	450
4-OH-cyclohexyl	1.2	315

Q. Safety and Handling

Q. What are critical safety protocols for handling this compound?

• Answer :

• PPE : Nitrile gloves, goggles, and lab coats to prevent skin/eye contact (H315, H318 codes) .
• Ventilation : Use fume hoods due to potential respiratory irritation (H335) .
• Spill Management : Neutralize with sodium bicarbonate and absorb with inert materials.

Q. Research Gaps and Challenges

• Data Limitations : Thermodynamic properties (e.g., ΔrG° for hydrolysis) remain uncharacterized for the pure compound.
• Validation Needs : Conflicting biological activity data (e.g., antioxidant vs. anti-inflammatory) require in vivo validation .

Synthesis routes and methods

Procedure details

To a solution of 200 mL methanol were added 38.0 g mandelic acid, 2.5 mL acetic acid, and 7.5 g rhodium on carbon (5%, Engelhard 5864). The mixture was sealed in an autoclave, purged with nitrogen, and then filled with hydrogen gas. Hydrogenation was carried out at room temperature for 8 hours at 1400 psi hydrogen. The reaction mixture was then removed from the autoclave and filtered. The filtrate was concentrated and recrystallized from toluene. The colorless crystals were collected by filtration and dried under vacuum to give 31.8 g (80.5%) of racemic 2-cyclohexyl-2-hydroxyacetic acid. 1H NMR (DMSO-d6): δ (ppm) 3.71 (d, 1H), 1.66-1.55 (m, 6H), 1.16-1.09 (m, 5H). 13C NMR (DMSO-d6): δ (ppm) 175.27, 74.19, 41.15, 28.86, 26.74, 25.84, 25.76, 25.57. IR (KBr): ν (cm−1) 3440, 2933, 2856, 1718, 1450, 1280, 1255, 1230, 1103. Anal. Calcd. for C8H14O3: C, 60.74; H, 8.92. Found: C, 61.12; H, 9.28. mp 135-136° C.